Cas no 428823-02-3 (N-(4-{4-(benzenesulfonyl)piperazin-1-ylsulfonyl}phenyl)acetamide)

• Product Name: N-(4-{4-(benzenesulfonyl)piperazin-1-ylsulfonyl}phenyl)acetamide
• CAS No: 428823-02-3
• MF: C₁₈H₂₁N₃O₅S₂
• MW: 423.506441831589
• CID: 3075918
• PubChem ID: 991630
• Update Time: 2025-04-21

N-(4-{4-(benzenesulfonyl)piperazin-1-ylsulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[4-(phenylsulfonyl)-1-piperazinyl]sulfonyl}phenyl)acetamide
• N-(4-{4-(benzenesulfonyl)piperazin-1-ylsulfonyl}phenyl)acetamide
• Oprea1_039832
• Oprea1_326235
• 428823-02-3
• AP-124/41972099
• HMS2832O03
• AKOS000551672
• N-{4-[4-(BENZENESULFONYL)PIPERAZIN-1-YLSULFONYL]PHENYL}ACETAMIDE
• N-(4-{[4-(benzenesulfonyl)piperazin-1-yl]sulfonyl}phenyl)acetamide
• MLS001210891
• F1677-0416
• EU-0043680
• N-(4-((4-(phenylsulfonyl)piperazin-1-yl)sulfonyl)phenyl)acetamide
• CHEMBL1570232
• N-[4-(4-Benzenesulfonyl-piperazine-1-sulfonyl)-phenyl]-acetamide
• SMR000518316
• N-(4-{[4-(phenylsulfonyl)piperazin-1-yl]sulfonyl}phenyl)acetamide
• STK194997
• N-[4-[4-(benzenesulfonyl)piperazin-1-yl]sulfonylphenyl]acetamide
• Z45410019

• Inchi： 1S/C18H21N3O5S2/c1-15(22)19-16-7-9-18(10-8-16)28(25,26)21-13-11-20(12-14-21)27(23,24)17-5-3-2-4-6-17/h2-10H,11-14H2,1H3,(H,19,22)
• InChI Key： HJELNYXBCPAGBW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCN(CC1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 423.09226313Da
• Monoisotopic Mass: 423.09226313Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 121Ų